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Compound of Interest

Compound Name: Ro 90-7501

Cat. No.: B1680707

Essential Safety and Handling Guide for Ro 90-
7501

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Ro 90-7501. The following procedures are designed to
ensure the safe handling, use, and disposal of this compound.

Chemical Identifier:

Name: Ro 90-7501

CAS Number: 293762-45-5

Molecular Formula: C20H16N6

Molecular Weight: 340.39

Hazard Summary: Ro 90-7501 is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects[1]. It is imperative to prevent its release into the environment[1].

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling Ro 90-
7501. Adherence to these recommendations is crucial to minimize exposure and ensure
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personal safety.

Body Part Required PPE Specifications

Must be equipped with side-
Eyes Safety Goggles shields to protect against
splashes[1].

] Chemical-resistant gloves are
Hands Protective Gloves
mandatory.

A lab coat or other protective
Body Impervious Clothing clothing that is resistant to

chemicals[1].

To be used to avoid inhalation
. . i of dust or aerosols, especially
Respiratory Suitable Respirator )
when handling the powder

form[1].

Experimental Workflow: Donning and Doffing PPE

Proper procedure for putting on and taking off PPE is critical to prevent contamination. The
following diagram outlines the correct sequence.

Doffing PPE (At Exit)

2. Goggles 3. Lab Coat 4. Respirator

\

Donning PPE (Clean Area)

J

Click to download full resolution via product page
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PPE Donning and Doffing Sequence

Handling and Storage

Precautions for Safe Handling:

Avoid contact with skin and eyes[1].

Avoid the formation of dust and aerosols[1].

Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system[1].

Do not eat, drink, or smoke in the laboratory area where Ro 90-7501 is handled[1].

Wash hands thoroughly after handling the compound[1].
Conditions for Safe Storage:

o Keep the container tightly sealed[1].

» Store in a cool, well-ventilated area[1].

¢ Protect from direct sunlight and sources of ignition[1].

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent[1].

Disposal Plan

Proper disposal of Ro 90-7501 and any contaminated materials is essential to prevent
environmental contamination and ensure compliance with regulations.

Disposal of Ro 90-7501 Waste:
» Dispose of the contents and container to an approved waste disposal plant[1].
e Do not allow the substance to enter drains or water courses[1].

Disposal of Contaminated PPE:
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o Contaminated gloves, lab coats, and other disposable PPE should be collected in a

designated, sealed container.
e The container should be clearly labeled as hazardous waste.
o Dispose of the container through an approved waste disposal service.

The following diagram illustrates the logical flow for the disposal of Ro 90-7501 and associated

(Ro 90-7501 Waste) (Contaminated PPE)

Labeled, Sealed
Hazardous Waste Container

l

Approved Waste
Disposal Plant

waste.

Click to download full resolution via product page
Waste Disposal Workflow for Ro 90-7501

First Aid Measures

In case of exposure, follow these first aid measures:

o If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse
mouth[1].

o Eye Contact: Immediately flush eyes with plenty of water. Remove contact lenses if present
and easy to do. Continue rinsing. Seek medical attention[1].
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» Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water[1].

 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support[1].

This guide is intended to provide essential safety information. Always refer to the full Safety
Data Sheet (SDS) for Ro 90-7501 before handling the compound and ensure you are fully
trained in the proper laboratory procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680707#personal-protective-equipment-for-
handling-ro-90-7501]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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